Cas no 207746-00-7 (4-2-(aminooxy)ethyl-N,N-dimethylaniline)

4-2-(Aminooxy)ethyl-N,N-dimethylaniline is a versatile intermediate in organic synthesis, particularly valued for its reactive aminooxy and dimethylaniline functional groups. The aminooxy moiety enables efficient conjugation with carbonyl compounds, making it useful in oxime ligation and bioconjugation applications. The dimethylaniline group contributes to its electron-donating properties, which can be leveraged in photochemical or catalytic processes. This compound exhibits stability under standard handling conditions while remaining highly reactive toward targeted functional groups. Its balanced reactivity profile makes it suitable for applications in pharmaceuticals, materials science, and chemical biology, where selective and efficient coupling reactions are required. Proper storage under inert conditions is recommended to maintain its integrity.
4-2-(aminooxy)ethyl-N,N-dimethylaniline structure
207746-00-7 structure
Product Name:4-2-(aminooxy)ethyl-N,N-dimethylaniline
CAS No:207746-00-7
MF:C10H16N2O
MW:180.246842384338
CID:3903454
PubChem ID:83482360
Update Time:2025-10-29

4-2-(aminooxy)ethyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[2-(aminooxy)ethyl]-N,N-dimethyl-
    • 4-2-(aminooxy)ethyl-N,N-dimethylaniline
    • 207746-00-7
    • EN300-1833720
    • 4-[2-(aminooxy)ethyl]-N,N-dimethylaniline
    • Inchi: 1S/C10H16N2O/c1-12(2)10-5-3-9(4-6-10)7-8-13-11/h3-6H,7-8,11H2,1-2H3
    • InChI Key: KLVAXIBJKVQYNY-UHFFFAOYSA-N
    • SMILES: O(CCC1C=CC(=CC=1)N(C)C)N

Computed Properties

  • Exact Mass: 180.126263138Da
  • Monoisotopic Mass: 180.126263138Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.5Ų

4-2-(aminooxy)ethyl-N,N-dimethylaniline Pricemore >>

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